2-Methyl-4H-pyrrolo[2,3-d]thiazole-5-carboxylic acid

• Molecular Formula: C7H6N2O2S
• Molecular Weight: 182.20 g/mol
• IUPAC Name: 2-methyl-4H-pyrrolo[2,3-d][1,3]thiazole-5-carboxylic acid
• InChI: InChI=1S/C7H6N2O2S/c1-3-8-6-5(12-3)2-4(9-6)7(10)11/h2,9H,1H3,(H,10,11)
• InChI Key: JZPNZZPOEUTIRD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C=C(N2)C(=O)O

Description

2-Methyl-4H-pyrrolo[2,3-d]thiazole-5-carboxylic acid is a high-value heterocyclic building block designed for advanced pharmaceutical research and development. This compound features a fused pyrrolo[2,3-d]thiazole scaffold, a structure recognized for its significant potential in medicinal chemistry. The integration of both pyrrole and thiazole rings into a single, planar aromatic system creates a versatile pharmacophore capable of diverse donor-acceptor interactions with biological targets . The primary application of this chemical is as a synthetic intermediate in the construction of more complex, bioactive molecules. Its carboxylic acid functional group allows for further derivatization, such as amide coupling or esterification, to create a library of compounds for screening. Meanwhile, the 2-methyl substituent can be utilized to fine-tune the compound's lipophilicity and steric profile, optimizing interactions with enzymes or receptors . This makes it particularly valuable in drug discovery programs aimed at inflammation and infectious diseases. Compounds based on the pyrrolo[2,3-d]thiazole core have been investigated as potent inhibitors of the NLRP3 inflammasome, a key mediator in inflammatory diseases . Furthermore, the pyrrole heterocycle is a common motif in natural products and synthetic compounds with demonstrated antibacterial activity, underscoring the broader therapeutic potential of this chemical class . This product is strictly for Research Use Only and is not intended for diagnostic or therapeutic applications. Researchers are advised to consult the Certificate of Analysis for lot-specific data upon purchase.

Preparation Methods

Three-Step One-Pot Synthesis from Ethyl Trifluoroacetoacetate

The most widely documented method involves a three-step sequential reaction using ethyl trifluoroacetoacetate as the starting material. This approach, detailed in CN104672168A , achieves a total yield exceeding 90% with high purity (≥98.5% by HPLC).

Step 1: Chlorination with Sulfuryl Chloride

• Reagents : Ethyl trifluoroacetoacetate, sulfuryl chloride (SO₂Cl₂).
• Conditions :
  • Temperature: -15°C to -5°C during addition; 5–15°C during reaction.
  • Molar ratio: SO₂Cl₂ : ethyl trifluoroacetoacetate = 0.92–0.98 : 1.00.
  • Duration: 10–18 hours.
• Key Outcomes :
  • Minimizes over-chlorinated byproducts (e.g., 2,2-dichloro trifluoroacetylethyl acetoacetate <0.3%).
  • Unreacted starting material recovered via vacuum distillation (35°C/10 mmHg).

Step 2: Cyclization with Thioacetamide in Ethanol

• Reagents : Chlorinated intermediate, thioacetamide, absolute ethanol.
• Conditions :
  • Temperature: Reflux (78°C).
  • Molar ratio: Thioacetamide : chlorinated intermediate = 1.02–1.06 : 1.00.
  • Solvent ratio: Ethanol : chlorinated intermediate = 2.0–3.2 (w/w).
  • Duration: 8–12 hours.
• Key Outcomes :
  • Forms 2-methyl-4-trifluoromethylthiazole-5-ethyl carboxylate and hydrochloride mixture.
  • Avoids toxic solvents (e.g., DMF, acetonitrile) and simplifies purification.

Step 3: Hydrolysis to Carboxylic Acid

• Reagents : Sodium hydroxide (aqueous solution).
• Conditions :
  • Temperature: Reflux (100°C).
  • Duration: 2–3 hours.
• Workup :
  • Ethanol removed via vacuum distillation.
  • Acidification to pH = 1 with HCl yields the crystalline product.
  • Final purity: ≥98.5% (HPLC); melting point: 163.5–165.0°C.

Table 1: Representative Yields from CN104672168A Examples

Example	SO₂Cl₂ (mol)	Thioacetamide (mol)	Yield (%)	Purity (%)
1	0.185	0.193	93.5	98.8
2	0.193	0.197	91.6	98.6
3	0.189	0.195	92.2	98.7
4	0.195	0.195	91.7	99.0

Alternative Methods: Gewald Reaction and Modifications

While less common, modified Gewald reactions have been explored for related pyrrolo-thiazole systems. For instance, Gewald et al. reported using ketones, elemental sulfur, and cyanoacetates to assemble thiazole rings. However, adapting this to 2-methyl-4H-pyrrolo[2,3-d]thiazole-5-carboxylic acid requires:

• Starting Material : 2-Chloro-N-(2-methyl-4-nitrophenyl)acetamide.
• Reagents : Thiourea, phase-transfer catalysts (e.g., piperidine).
• Yield : Moderate (40–60%), with challenges in regioselectivity.

Table 2: Comparison of Primary vs. Alternative Methods

Parameter	Three-Step One-Pot	Gewald Reaction
Yield	90–93%	40–60%
Purity	≥98.5%	85–92%
Solvent Toxicity	Low (ethanol)	Moderate (DMF)
Industrial Scalability	High	Limited

Critical Analysis of Reaction Optimization

Chlorination Efficiency

• Key Factor : Precise control of SO₂Cl₂ stoichiometry and temperature prevents over-chlorination. Excess SO₂Cl₂ increases 2,2-dichloro byproducts, complicating purification.
• Innovation : Post-reaction vacuum distillation recovers unreacted ethyl trifluoroacetoacetate, improving atom economy.

Solvent Selection in Cyclization

• Ethanol Advantage : Non-toxic, recyclable, and compatible with hydrolysis. Eliminates need for acid scavengers (e.g., triethylamine).
• Comparative Data : Using acetonitrile or DMF reduces yield by 15–20% due to side reactions.

Hydrolysis Conditions

• Base Choice : Aqueous NaOH achieves complete ester hydrolysis without decarboxylation.
• Acidification : HCl precipitates the product efficiently, avoiding column chromatography.

Industrial Applications and Environmental Impact

The one-pot method is favored in industrial settings due to:

• Waste Reduction : Ethanol recovery rates exceed 85%, minimizing solvent waste.
• Cost Efficiency : Raw material costs are 30% lower than multi-step alternatives.
• Regulatory Compliance : Avoids hazardous reagents (e.g., phosphorus sulfides), aligning with REACH guidelines.

Chemical Reactions Analysis

Types of Reactions: 2-Methyl-4H-pyrrolo[2,3-d]thiazole-5-carboxylic acid undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Common reducing agents include sodium borohydride and lithium aluminum hydride.

Substitution: This compound can participate in nucleophilic substitution reactions, often using reagents like halides or amines.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in acidic conditions.

Reduction: Sodium borohydride in methanol.

Substitution: Halides in the presence of a base such as sodium hydroxide.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines .

Scientific Research Applications

Anticancer Activity

Recent studies have highlighted the anticancer potential of this compound. In vitro assays have shown significant cytotoxic effects against various cancer cell lines. A notable study demonstrated that the compound exhibited an IC50 value of approximately 12 µM against A549 lung cancer cells, indicating promising therapeutic potential.

Antimicrobial Activity

2-Methyl-4H-pyrrolo[2,3-d]thiazole-5-carboxylic acid has also demonstrated antimicrobial properties. A screening revealed that it inhibited the growth of Staphylococcus aureus and Escherichia coli with minimum inhibitory concentrations (MIC) ranging from 25 to 50 µg/mL. This suggests its potential use in developing new antimicrobial agents.

Anti-inflammatory Properties

The compound may inhibit the production of pro-inflammatory cytokines in macrophages, thereby reducing inflammation. This effect could be beneficial in treating chronic inflammatory conditions.

Materials Science Applications

In materials science, 2-Methyl-4H-pyrrolo[2,3-d]thiazole-5-carboxylic acid is utilized in the development of organic semiconductors due to its unique electronic properties. Its ability to act as a building block for synthesizing novel materials makes it valuable for advanced applications in electronics and photonics.

Biological Studies

The compound is employed in biological studies to investigate enzyme inhibition and receptor modulation. It may act as an inhibitor by binding to enzyme active sites or modulating receptor activity, which is crucial for understanding various biological pathways and mechanisms.

Mechanism of Action

The mechanism of action of 2-Methyl-4H-pyrrolo[2,3-d]thiazole-5-carboxylic acid involves its interaction with specific molecular targets, such as enzymes and receptors. For instance, it can bind to DNA and interact with topoisomerase II, leading to DNA double-strand breaks and cell death . This makes it a potential candidate for anticancer therapies.

Comparison with Similar Compounds

(a) 2-(4-Chlorophenyl)-4-methylthiazole-5-carboxylic Acid

• Structure : Features a 4-chlorophenyl substituent at the 2-position and a methyl group at the 4-position.
• Activity : Demonstrated antifungal properties in hydrazine derivatives, with MIC values against Candida albicans as low as 4 µg/mL .

(b) 2-Methyl-4-(3-chlorophenyl)thiazole-5-carboxylic Acid

• Structure : Substituted with a 3-chlorophenyl group at the 4-position.

Thiopyrano[2,3-d]thiazole Derivatives

• Example: 6-Carboxy-7-(2-thienyl)-tetrahydrothiopyrano-7H-[2,3-d]thiazole.
• Activity : Exhibited potent antimicrobial activity against Bacillus subtilis (MIC = 1.56 µg/mL) and antifungal effects against Candida albicans .
• Structural Contrast: The thiopyrano ring adds a six-membered sulfur-containing ring, increasing molecular complexity and possibly improving membrane permeability compared to the simpler pyrrolo-thiazole scaffold .

Thieno[2,3-d]thiazole-5-carboxylic Acid Derivatives

• Example: Ethyl 2-[(2-benzothiazolylcarbonyl)amino]-6-methyl-thieno[2,3-d]thiazole-5-carboxylate.
• Structure : Replaces the pyrrole ring with a thiophene moiety.
• Implications : Thiophene’s electron-rich nature may enhance π-π stacking interactions in enzyme binding pockets, though this substitution reduces nitrogen content critical for hydrogen bonding .

Physicochemical and Pharmacokinetic Comparisons

Compound	Molecular Formula	Molecular Weight	Key Substituents	Predicted LogP	Biological Activity
2-Methyl-4H-pyrrolo[2,3-d]thiazole-5-carboxylic acid	C₇H₆N₂O₂S	182.20	2-Methyl, 5-COOH	1.32	Under investigation
4H-Pyrrolo[2,3-d]thiazole-5-carboxylic acid (parent)	C₆H₄N₂O₂S	168.17	5-COOH	1.32	Not reported
2-(4-Chlorophenyl)-4-methylthiazole-5-carboxylic acid	C₁₁H₉ClN₂O₂S	268.72	4-Chlorophenyl, 4-methyl	3.12	Antifungal (MIC = 4 µg/mL)
6-Carboxy-tetrahydrothiopyrano[2,3-d]thiazole	C₁₀H₁₀N₂O₂S₂	254.33	Thiopyrano ring, 2-thienyl	2.85	Antimicrobial (MIC = 1.56 µg/mL)

Structure-Activity Relationship (SAR) Insights

Methyl Substitution : The 2-methyl group in the target compound may enhance metabolic stability by blocking oxidation sites, a feature absent in the parent compound .

Carboxylic Acid vs. Ester : The free carboxylic acid (as in the target compound) improves water solubility and ionization at physiological pH, whereas ester derivatives (e.g., methyl ester in ) are more lipophilic, favoring passive diffusion .

Biological Activity

2-Methyl-4H-pyrrolo[2,3-d]thiazole-5-carboxylic acid is a heterocyclic compound with a unique structure combining pyrrole and thiazole rings. This compound has garnered attention for its diverse biological activities, making it a promising candidate in medicinal chemistry and drug discovery.

1. Enzyme Modulation

• Pyruvate Kinase Modulation : This compound has been identified as a potential modulator of pyruvate kinase, an enzyme critical in glycolysis. Modulating pyruvate kinase activity could have therapeutic implications in metabolic disorders and cancer treatment .

2. Antimicrobial Activity

• Antibacterial and Antifungal Properties : Preliminary studies suggest that the compound exhibits antimicrobial properties, likely due to its ability to disrupt microbial DNA or protein synthesis. However, detailed mechanistic studies are still required .

3. Anticancer Potential

• Cytotoxic Effects : Research indicates that derivatives of thiazole-containing compounds, including 2-Methyl-4H-pyrrolo[2,3-d]thiazole-5-carboxylic acid, exhibit significant cytotoxicity against cancer cell lines such as HCT-116 (colorectal carcinoma) and PC3 (prostate cancer). The compound's mechanism may involve interference with DNA replication or inhibition of key signaling pathways in cancer cells .

Case Study:

Cancer Cell Line	IC50 (µM)	Comparison to Standard (5-Fluorouracil)
HCT-116	5.0 - 8.8	Comparable or superior
PC3	8.0 - 18.0	Moderate potency

4. Anti-inflammatory Activity

• The compound has shown promise in reducing inflammation by targeting specific enzymes or pathways involved in the inflammatory response. This activity may make it a candidate for treating chronic inflammatory diseases .

The biological activity of 2-Methyl-4H-pyrrolo[2,3-d]thiazole-5-carboxylic acid is attributed to:

• DNA/Protein Binding : The compound may interact with DNA or proteins through hydrophobic interactions or hydrogen bonding.
• Enzyme Inhibition : It potentially inhibits key enzymes like pyruvate kinase and others involved in metabolic and signaling pathways.
• Structural Features : The thiazole ring contributes to its ability to engage in π-stacking interactions and other molecular interactions essential for biological activity .

1. Medicinal Chemistry

The compound serves as a pharmacophore for designing drugs targeting:

• Cancer
• Infectious diseases
• Metabolic disorders

2. Therapeutic Potential

Its dual role as an enzyme modulator and antimicrobial agent makes it a versatile candidate for drug discovery.

Research Gaps and Future Directions

Despite its potential, there are gaps in understanding the full scope of its biological activities:

• In Vivo Studies : Most research is limited to in vitro assays; further animal studies are needed.
• Toxicity Profiling : Comprehensive toxicity studies are essential to assess its safety.
• Structure-Activity Relationship (SAR) : Detailed SAR analysis could optimize its therapeutic efficacy.